Cas no 1285531-45-4 (3-{4-(2-chlorophenyl)methoxyphenyl}-N'-(1E)-(1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-{4-(2-chlorophenyl)methoxyphenyl}-N'-(1E)-(1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 1285531-45-4
• MF: C₂₆H₂₀ClN₅O₂
• MW: 469.922304153442
• CID: 6075081
• Update Time: 2025-07-02

3-{4-(2-chlorophenyl)methoxyphenyl}-N'-(1E)-(1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-{4-(2-chlorophenyl)methoxyphenyl}-N'-(1E)-(1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide
• (E)-N-((1H-indol-3-yl)methylene)-3-(4-((2-chlorobenzyl)oxy)phenyl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-[4-[(2-chlorophenyl)methoxy]phenyl]-, (2E)-2-(1H-indol-3-ylmethylene)hydrazide

• Inchi： 1S/C26H20ClN5O2/c27-22-7-3-1-5-18(22)16-34-20-11-9-17(10-12-20)24-13-25(31-30-24)26(33)32-29-15-19-14-28-23-8-4-2-6-21(19)23/h1-15,28H,16H2,(H,30,31)(H,32,33)/b29-15+
• InChI Key： XPBNHYOSJHVLGR-WKULSOCRSA-N
• SMILES： N1C(C2=CC=C(OCC3=CC=CC=C3Cl)C=C2)=CC(C(N/N=C/C2C3=C(NC=2)C=CC=C3)=O)=N1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 9.90±0.46(Predicted)

Additional information on 3-{4-(2-chlorophenyl)methoxyphenyl}-N'-(1E)-(1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide

Recent Advances in the Study of 3-{4-(2-chlorophenyl)methoxyphenyl}-N'-(1E)-(1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS: 1285531-45-4)

The compound 3-{4-(2-chlorophenyl)methoxyphenyl}-N'-(1E)-(1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS: 1285531-45-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activities, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-{4-(2-chlorophenyl)methoxyphenyl}-N'-(1E)-(1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its physicochemical properties, such as solubility and stability, which are critical for its development as a pharmaceutical agent.

In vitro and in vivo studies have demonstrated that this compound exhibits promising biological activities, particularly in the context of cancer therapy. Research has shown that it acts as a potent inhibitor of specific kinase pathways involved in tumor proliferation and survival. For instance, a recent study published in the Journal of Medicinal Chemistry reported that the compound effectively targets the PI3K/AKT/mTOR pathway, leading to the induction of apoptosis in various cancer cell lines. These findings suggest its potential as a novel anticancer agent.

Further investigations have explored the compound's pharmacokinetic and pharmacodynamic properties. Preclinical studies in animal models have revealed favorable absorption and distribution profiles, although challenges related to metabolism and excretion remain to be addressed. Researchers are currently working on structural modifications to enhance its bioavailability and reduce potential toxicity, with the aim of advancing it to clinical trials.

In addition to its anticancer properties, 3-{4-(2-chlorophenyl)methoxyphenyl}-N'-(1E)-(1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide has shown activity against other diseases. Preliminary data indicate its efficacy in modulating inflammatory responses, making it a candidate for the treatment of autoimmune disorders. Moreover, its interaction with specific microbial targets suggests potential applications in antimicrobial therapy, although these findings require further validation.

The safety profile of the compound has also been a focus of recent research. Toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, comprehensive toxicological assessments, including long-term studies, are necessary to ensure its suitability for human use. Regulatory considerations, such as compliance with Good Laboratory Practice (GLP) guidelines, are being addressed to facilitate its transition from the laboratory to the clinic.

In conclusion, 3-{4-(2-chlorophenyl)methoxyphenyl}-N'-(1E)-(1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS: 1285531-45-4) represents a promising candidate for therapeutic development, with demonstrated efficacy in cancer and potential applications in other disease areas. Ongoing research efforts are focused on optimizing its properties, elucidating its mechanism of action, and advancing it through the drug development pipeline. The compound's unique structural and functional characteristics position it as a valuable subject for future studies in chemical biology and medicinal chemistry.